Cas no 1256643-15-8 ((4-Ethylpiperidin-4-yl)methanol)

• Product Name: (4-Ethylpiperidin-4-yl)methanol
• CAS No: 1256643-15-8
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD16250769
• CID: 1071504
• PubChem ID: 51072178
• Update Time: 2025-05-25

(4-Ethylpiperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Ethylpiperidin-4-yl)methanol
• (4-Ethylpiperidin-4-yl)methanol hydrochloride
• (4-ethylphenyl)(4-methoxyphenyl)methanone
• 4-ETHYL-4'-METHOXYBENZOPHENONE
• AG-G-41467
• CTK5C1133
• KB-191319
• SureCN3793823

• MDL： MFCD16250769
• Inchi： 1S/C8H17NO/c1-2-8(7-10)3-5-9-6-4-8/h9-10H,2-7H2,1H3
• InChI Key： GDDYZIOQRPFFAR-UHFFFAOYSA-N
• SMILES： OCC1(CC)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Additional information on (4-Ethylpiperidin-4-yl)methanol

(4-Ethylpiperidin-4-yl)methanol: A Comprehensive Overview

(4-Ethylpiperidin-4-yl)methanol, also known by its CAS number 1256643-15-8, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines a piperidine ring with an ethyl substituent and a hydroxymethyl group. The piperidine ring, a six-membered saturated ring with one nitrogen atom, forms the core of the molecule, while the ethyl group and hydroxymethyl group contribute to its functional diversity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (4-Ethylpiperidin-4-yl)methanol. Researchers have explored various methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions, to optimize the production process. These innovations not only enhance yield but also reduce environmental impact, aligning with the growing demand for sustainable chemical manufacturing.

The compound's physical properties make it highly suitable for a wide range of applications. Its solubility in organic solvents and moderate polarity facilitate its use in drug delivery systems. In the pharmaceutical industry, (4-Ethylpiperidin-4-yl)methanol has been investigated as a potential precursor for bioactive molecules, including antibiotics and antiviral agents. Its ability to form stable complexes with metal ions has also led to its exploration in catalysis and coordination chemistry.

In the field of agrochemistry, this compound has shown promise as a plant growth regulator. Studies conducted in controlled environments have demonstrated its ability to enhance crop yields by promoting root development and improving stress tolerance in plants. This application underscores the compound's potential in sustainable agriculture practices.

Recent research has also delved into the biodegradation pathways of (4-Ethylpiperidin-4-yl)methanol, highlighting its environmental fate and toxicity profile. Findings indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic ecosystems. These insights are crucial for assessing its ecological impact and ensuring responsible use in industrial applications.

The versatility of (4-Ethylpiperidin-4-yl)methanol extends to materials science, where it serves as a building block for advanced polymers and surfactants. Its ability to form amphiphilic structures makes it valuable in the development of self-assembling materials and nanocomposites. Researchers are actively exploring its potential in creating stimuli-responsive materials that can adapt to environmental changes, opening new avenues for smart technologies.

In conclusion, (4-Ethylpiperidin-4-yl)methanol (CAS No. 1256643-15-8) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a key player in modern chemical innovation. As research continues to uncover new potentials, this compound is poised to make significant contributions to scientific progress and industrial development.